Cas no 1185096-94-9 (3-(4-Fluorophenoxy)benzylamine Hydrochloride)

• Product Name: 3-(4-Fluorophenoxy)benzylamine Hydrochloride
• CAS No: 1185096-94-9
• MF: C₁₃H₁₃ClFNO
• MW: 253.699826002121
• MDL: MFCD03840099
• CID: 3061264
• PubChem ID: 17749854
• Update Time: 2025-05-20

3-(4-Fluorophenoxy)benzylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-(4-Fluorophenoxy)phenyl)methanamine hydrochloride
• 1185096-94-9
• 3-(4-FLUOROPHENOXY)BENZYLAMINE HCL
• [3-(4-fluorophenoxy)phenyl]methanamine;hydrochloride
• 3-(4-Fluorophenoxy)benzylamine hydrochloride
• 1-[3-(4-FLUOROPHENOXY)PHENYL]METHANAMINE HYDROCHLORIDE
• AS-45157
• MFCD03840099
• (3-(4-Fluorophenoxy)phenyl)methanaminehydrochloride
• SCHEMBL922110
• AR1562
• CS-0171134
• AKOS027334860
• 3-(4-Fluorophenoxy)benzylamine, HCl
• 3-(4-Fluorophenoxy)benzylamine Hydrochloride

• MDL： MFCD03840099
• Inchi： 1S/C13H12FNO.ClH/c14-11-4-6-12(7-5-11)16-13-3-1-2-10(8-13)9-15;/h1-8H,9,15H2;1H
• InChI Key： TYGPBFAWEGABEE-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)OC1=CC=CC(CN)=C1

Computed Properties

• Exact Mass: 253.0669699g/mol
• Monoisotopic Mass: 253.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Color/Form: White to Yellow Solid

3-(4-Fluorophenoxy)benzylamine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 3-(4-Fluorophenoxy)benzylamine Hydrochloride

3-(4-Fluorophenoxy)benzylamine Hydrochloride: A Comprehensive Overview

3-(4-Fluorophenoxy)benzylamine Hydrochloride (CAS No. 1185096-94-9) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often referred to as Fenoxazoline hydrochloride, is a derivative of benzylamine with a fluorinated phenoxy group attached to the benzene ring. The presence of the fluorine atom in the phenoxy group introduces unique electronic and steric properties, making this compound a valuable substrate for various chemical reactions and applications.

The synthesis of 3-(4-Fluorophenoxy)benzylamine Hydrochloride involves a multi-step process that typically begins with the preparation of the phenoxy intermediate. Recent advancements in synthetic methodologies have enabled chemists to optimize the reaction conditions, thereby improving the yield and purity of the final product. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the phenoxy group, which has proven to be more efficient than traditional heating methods.

One of the most notable applications of 3-(4-Fluorophenoxy)benzylamine Hydrochloride is in the development of bioactive molecules. The compound serves as a versatile building block in medicinal chemistry, particularly in the design of ligands for G-protein coupled receptors (GPCRs). Recent studies have demonstrated that this compound exhibits potent activity against certain targets, such as dopamine receptors, making it a promising candidate for the treatment of neurological disorders.

In addition to its pharmacological applications, 3-(4-Fluorophenoxy)benzylamine Hydrochloride has also been investigated for its potential use in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its exploration as a precursor for metal-organic frameworks (MOFs). These MOFs exhibit exceptional porosity and selectivity, making them ideal for gas storage and separation applications.

From an analytical standpoint, 3-(4-Fluorophenoxy)benzylamine Hydrochloride has been extensively characterized using modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. Furthermore, computational studies employing density functional theory (DFT) have shed light on the electronic properties of this compound, which are critical for understanding its reactivity and stability.

Despite its numerous advantages, 3-(4-Fluorophenoxy)benzylamine Hydrochloride also presents certain challenges in terms of handling and storage. Due to its hygroscopic nature, care must be taken to store the compound in a dry environment to prevent degradation. Additionally, exposure to light can lead to photodegradation, necessitating storage in light-resistant containers.

In conclusion, 3-(4-Fluorophenoxy)benzylamine Hydrochloride is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties and versatility make it an invaluable tool for researchers in academia and industry alike. As ongoing research continues to uncover new uses and improvements in synthesis techniques, this compound is poised to play an even more significant role in future scientific advancements.